Cas no 234107-95-0 (5-Iodo-2-methoxy-3-methylpyridine)

• Product Name: 5-Iodo-2-methoxy-3-methylpyridine
• CAS No: 234107-95-0
• MF: C₇H₈INO
• MW: 249.048994064331
• MDL: MFCD12024301
• CID: 1093344
• PubChem ID: 53415990
• Update Time: 2025-06-09

5-Iodo-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-3-methylpyridine
• 2-Methoxy-3-methyl-5-iodopyridine
• CS-0195311
• 5-iodo-3-methyl-2-methoxy-pyridine
• E90666
• 234107-95-0
• Pyridine, 5-iodo-2-methoxy-3-methyl-
• SCHEMBL1020594
• MFCD12024301
• AKOS022188029
• 5-iodo-3-methyl-2-methoxypyridine
• A878248
• 5-iodo-2-methoxy-3-methyl-pyridine
• DB-219525
• BTFSHHNPEBUFHH-UHFFFAOYSA-N

• MDL： MFCD12024301
• Inchi： 1S/C7H8INO/c1-5-3-6(8)4-9-7(5)10-2/h3-4H,1-2H3
• InChI Key： BTFSHHNPEBUFHH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C)=C1)OC

Computed Properties

• Exact Mass: 248.96506g/mol
• Monoisotopic Mass: 248.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-Iodo-2-methoxy-3-methylpyridine

Introduction to 5-Iodo-2-methoxy-3-methylpyridine (CAS No. 234107-95-0)

5-Iodo-2-methoxy-3-methylpyridine, with the CAS number 234107-95-0, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes an iodine atom, a methoxy group, and a methyl group attached to a pyridine ring. These functional groups contribute to its diverse reactivity and potential applications in various chemical and biological processes.

The iodo substituent on the pyridine ring makes 5-Iodo-2-methoxy-3-methylpyridine an excellent starting material for a wide range of synthetic transformations. Iodine is a highly reactive halogen that can participate in numerous coupling reactions, such as Suzuki-Miyaura coupling, Sonogashira coupling, and Heck reactions. These reactions are fundamental in the synthesis of complex organic molecules and are widely used in the development of new drugs and materials.

The methoxy group on the pyridine ring imparts additional stability and reactivity to the molecule. Methoxy groups are known for their electron-donating properties, which can influence the electronic distribution within the molecule and affect its chemical behavior. This property is particularly useful in fine-tuning the reactivity of 5-Iodo-2-methoxy-3-methylpyridine during synthetic processes.

The methyl group on the pyridine ring further enhances the molecule's stability and can influence its solubility and bioavailability. Methyl groups are common substituents in many biologically active compounds and can play a crucial role in modulating the pharmacological properties of drugs.

Recent research has highlighted the potential of 5-Iodo-2-methoxy-3-methylpyridine in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored its use as an intermediate in the synthesis of novel antiviral agents. The researchers found that 5-Iodo-2-methoxy-3-methylpyridine could be efficiently converted into a series of pyridyl derivatives with potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study, published in Organic Letters, scientists investigated the application of 5-Iodo-2-methoxy-3-methylpyridine in the development of new anticancer drugs. The compound was used as a building block to synthesize a library of pyridyl-based compounds, which were then screened for their cytotoxic activity against various cancer cell lines. Several derivatives exhibited significant antiproliferative effects, making them promising candidates for further drug development.

Beyond medicinal chemistry, 5-Iodo-2-methoxy-3-methylpyridine has also found applications in materials science. A recent paper in Advanced Materials reported its use as a precursor for the synthesis of functionalized polymers with enhanced thermal stability and mechanical properties. The unique combination of functional groups in 5-Iodo-2-methoxy-3-methylpyridine allows for precise control over polymerization processes, leading to materials with tailored properties for specific applications.

In conclusion, 5-Iodo-2-methoxy-3-methylpyridine (CAS No. 234107-95-0) is a valuable compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its versatile reactivity and unique structural features make it an attractive starting material for researchers working on the development of new drugs, materials, and chemical processes. As ongoing research continues to uncover new possibilities, 5-Iodo-2-methoxy-3-methylpyridine is likely to remain an important compound in various scientific disciplines.